1. Home
  2. Product
  3. Main Products
  4. CID 2879350
CID 2879350 CID 2879350
Brand Name: Vulcanchem
CAS No.: 312621-72-0
VCID: VC0441714
InChI: InChI=1S/C29H27ClN2O2/c1-29(2)17-23-27(25(33)18-29)28(20-11-8-12-21(30)16-20)32(24-14-7-6-13-22(24)31-23)26(34)15-19-9-4-3-5-10-19/h3-14,16,28,31H,15,17-18H2,1-2H3
SMILES: CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)CC4=CC=CC=C4)C5=CC(=CC=C5)Cl)C(=O)C1)C
Molecular Formula: C29H27ClN2O2
Molecular Weight: 471g/mol

CID 2879350

CAS No.: 312621-72-0

Main Products

VCID: VC0441714

Molecular Formula: C29H27ClN2O2

Molecular Weight: 471g/mol

CID 2879350 - 312621-72-0

CAS No. 312621-72-0
Product Name CID 2879350
Molecular Formula C29H27ClN2O2
Molecular Weight 471g/mol
IUPAC Name 6-(3-chlorophenyl)-9,9-dimethyl-5-(2-phenylacetyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C29H27ClN2O2/c1-29(2)17-23-27(25(33)18-29)28(20-11-8-12-21(30)16-20)32(24-14-7-6-13-22(24)31-23)26(34)15-19-9-4-3-5-10-19/h3-14,16,28,31H,15,17-18H2,1-2H3
Standard InChIKey CBMQJGUOQVJRKN-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)CC4=CC=CC=C4)C5=CC(=CC=C5)Cl)C(=O)C1)C
Canonical SMILES CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)CC4=CC=CC=C4)C5=CC(=CC=C5)Cl)C(=O)C1)C
PubChem Compound 2879350
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19